Cas no 51060-43-6 (2H-1-Benzoxocin, 3,4,5,6-tetrahydro-)
51060-43-6 structure
Product Name:2H-1-Benzoxocin, 3,4,5,6-tetrahydro-
CAS No:51060-43-6
MF:C11H14O
MW:162.228263378143
CID:363502
PubChem ID:15170299
Update Time:2025-04-19
2H-1-Benzoxocin, 3,4,5,6-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzoxocin, 3,4,5,6-tetrahydro-
- 3,4,5,6-tetrahydro-2H-1-benzoxocine
- DTXSID90569499
- SCHEMBL7066039
- AKOS006372736
- 3,4,5,6-Tetrahydro-2H-benzo[b]oxocine
- 51060-43-6
-
- Inchi: 1S/C11H14O/c1-2-6-10-7-3-4-8-11(10)12-9-5-1/h3-4,7-8H,1-2,5-6,9H2
- InChI Key: HMMIEQLRXVEQBA-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2CCCCC1
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
2H-1-Benzoxocin, 3,4,5,6-tetrahydro- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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